Cas no 39238-09-0 (5-(chloromethyl)-2-furoic Acid)

• Product name: 5-(chloromethyl)-2-furoic Acid
• CAS No: 39238-09-0
• MF: C₆H₅ClO₃
• MW: 160.555101156235
• CID: 1510360
• PubChem ID: 18353293

5-(chloromethyl)-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-furoic Acid
• CHEMBL1288939
• 5-chloromethyl-8-methoxypsoralen
• 4-(chloromethyl)-9-methoxypyrano[5,6-f][1]benzoxol-7-one
• NSC379516
• AC1L7WDY
• 4-chloromethyl-9-methoxy-furo[3,2-g]chromen-7-one
• 5-chloromethylfuran-2-carboxylic acid
• 4-chloromethyl-9-methoxypsoralen
• 5-chloromethylfurancarboxilic acid
• 4-chloromethylxanthotoxin
• 5-Chlormethyl-8-methoxypsoralen
• 4-(chloromethyl)-9-methoxy-7H-furo[3,2-g]chromen-7-one
• 5-(chloroMethyl)furan-2-carboxylic acid
• 39238-09-0
• SCHEMBL1669583
• AKOS006222554
• DB-358639

• Inchi： InChI=1S/C6H5ClO3/c7-3-4-1-2-5(10-4)6(8)9/h1-2H,3H2,(H,8,9)
• InChI Key： XGJWKRJQEOSFCO-UHFFFAOYSA-N
• SMILES： C1=C(OC(=C1)C(=O)O)CCl

Computed Properties

• Exact Mass: 159.9927217g/mol
• Monoisotopic Mass: 159.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 1.3